Cas no 15563-48-1 (Benzenecarbothioamide, N,N-dimethyl-4-nitro-)

Benzenecarbothioamide, N,N-dimethyl-4-nitro- structure
15563-48-1 structure
Product Name:Benzenecarbothioamide, N,N-dimethyl-4-nitro-
CAS No:15563-48-1
MF:C9H10N2O2S
MW:210.252900600433
CID:1330723
PubChem ID:12617750
Update Time:2025-04-20

Benzenecarbothioamide, N,N-dimethyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzenecarbothioamide, N,N-dimethyl-4-nitro-
    • N,N-dimethyl-4-nitrobenzenecarbothioamide
    • 15563-48-1
    • N,N-Dimethyl-4-nitrobenzene-1-carbothioamide
    • AKOS000347677
    • N,N-dimethyl-p-nitrothiobenzamide
    • DTXSID40504512
    • Inchi: 1S/C9H10N2O2S/c1-10(2)9(14)7-3-5-8(6-4-7)11(12)13/h3-6H,1-2H3
    • InChI Key: LTQRDDGZMJOSMC-UHFFFAOYSA-N
    • SMILES: S=C(C1C=CC(=CC=1)[N+](=O)[O-])N(C)C

Computed Properties

  • Exact Mass: 210.04629874g/mol
  • Monoisotopic Mass: 210.04629874g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 81.2Ų
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